4-[(hydroxyimino)methyl]-2-methyl-5-phenyl-2,3-dihydro-1H-pyrazol-3-one

• IUPAC Name: 4-(hydroxyiminomethyl)-2-methyl-5-phenyl-1H-pyrazol-3-one
• InChI: InChI=1S/C11H11N3O2/c1-14-11(15)9(7-12-16)10(13-14)8-5-3-2-4-6-8/h2-7,13,16H,1H3
• InChI Key: UOHORZNPOBUAPW-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=C(N1)C2=CC=CC=C2)C=NO
• Molecular Formula: C11H11N3O2
• Molecular Weight: 217.22 g/mol

Description

4-[(Hydroxyimino)methyl]-2-methyl-5-phenyl-2,3-dihydro-1H-pyrazol-3-one is a pyrazolone derivative characterized by a 2,3-dihydro-1H-pyrazol-3-one core substituted with a hydroxyimino methyl group at position 4, a methyl group at position 2, and a phenyl ring at position 3. Pyrazolone derivatives are widely studied for their pharmacological activities, including anti-inflammatory and antimicrobial properties, though specific data for this compound requires further exploration .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(hydroxyimino)methyl]-2-methyl-5-phenyl-2,3-dihydro-1H-pyrazol-3-one typically involves the reaction of hydrazine derivatives with β-diketones or β-ketoesters. One common method includes the condensation of phenylhydrazine with ethyl acetoacetate, followed by cyclization and subsequent oximation to introduce the hydroxyimino group .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated synthesis systems to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-[(hydroxyimino)methyl]-2-methyl-5-phenyl-2,3-dihydro-1H-pyrazol-3-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oximes and nitroso derivatives.

Reduction: Reduction reactions can convert the hydroxyimino group to an amino group.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the hydroxyimino group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Nucleophiles like amines and thiols can be used under mild conditions.

Major Products

The major products formed from these reactions include oximes, amines, and substituted pyrazolones, which can further be utilized in various applications .

Scientific Research Applications

4-[(hydroxyimino)methyl]-2-methyl-5-phenyl-2,3-dihydro-1H-pyrazol-3-one has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials with specific properties, such as corrosion inhibitors.

Mechanism of Action

The mechanism of action of 4-[(hydroxyimino)methyl]-2-methyl-5-phenyl-2,3-dihydro-1H-pyrazol-3-one involves its interaction with specific molecular targets. The hydroxyimino group can form hydrogen bonds with active sites of enzymes, potentially inhibiting their activity. This interaction can affect various biochemical pathways, leading to the compound’s observed biological effects .

Comparison with Similar Compounds

Core Structural Features and Substituent Variations

The compound shares a pyrazol-3-one scaffold with several analogs, but differences in substituents lead to distinct properties:

Compound Name	Substituents at Key Positions	Notable Functional Groups
Target Compound	4: -(CH=N-OH), 2: -CH3, 5: -Ph	Hydroxyimino, methyl, phenyl
(Z)-4-((3-Amino-5-imino...-ylidene)methylamino)...	4: Aminomethylene, 5: imino	Amino, imino, phenyl
4-(Benzo[d]thiazol-2-yl)-3-methyl-1-phenyl...	4: Benzothiazole, 3: -CH3	Benzothiazole, methyl
5-Ethoxy-2-phenyl-4-[(3-pyridinylmethyl)amino]...	5: -OCH2CH3, 4: -NHCH2-pyridinyl	Ethoxy, pyridinylmethylamino
4-(2,4-Dichlorophenyl)(5-hydroxy-3-methyl...)	4: Dichlorophenyl, 5: -OH	Dichlorophenyl, hydroxyl

Key Observations :

• Hydroxyimino vs. Amino/Imino Groups: The hydroxyimino group in the target compound may enhance hydrogen-bonding interactions compared to amino/imino substituents in analogs like the (Z)-4-((3-Amino...) derivative .
• Aromatic vs. Heteroaromatic Substituents : Benzothiazole () and pyridinyl () groups introduce π-π stacking or dipole interactions absent in the phenyl-substituted target compound.
• Electron-Withdrawing Effects: Dichlorophenyl and benzothiazole substituents () likely increase electrophilicity compared to the hydroxyimino group.

Physical and Spectroscopic Properties

Melting Points and Spectral Data

Compound Name	Melting Point (°C)	IR Data (cm⁻¹)
Target Compound	Not reported	Expected peaks: ~1660 (C=O), ~3300 (N-OH)
(Z)-4-((3-Amino...) Derivative	172.7	3386 (NH), 1660 (C=O)
5-Ethoxy-2-phenyl-4-[(3-pyridinylmethyl)amino]...	Not reported	Likely C=O (~1650–1680), NH (~3300)

Analysis :

• The (Z)-4-((3-Amino...) derivative’s IR spectrum confirms the presence of NH/NH2 groups (3386–3276 cm⁻¹) and a carbonyl (1660 cm⁻¹), aligning with the target compound’s expected C=O stretch .
• Ethoxy and pyridinyl groups () may shift C=O peaks slightly due to electronic effects.

Crystallographic and Computational Insights

• Crystal Packing: Derivatives like 4-(2,4-dichlorophenyl)... () exhibit layered packing due to Cl···Cl and π-π interactions, whereas the hydroxyimino group in the target compound may promote hydrogen-bonded networks.
• Software Tools : SHELX and ORTEP (–6) are widely used for refining crystal structures, suggesting that the target compound’s geometry could be analyzed similarly .

Biological Activity

4-[(hydroxyimino)methyl]-2-methyl-5-phenyl-2,3-dihydro-1H-pyrazol-3-one, also known by its IUPAC name 1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carbaldehyde oxime, is a compound of interest due to its potential biological activities. This article reviews the existing literature on its biological properties, including antiviral and antibacterial activities, as well as its chemical characteristics.

The compound has the following chemical characteristics:

• Molecular Formula : C₁₂H₁₃N₃O₂
• Molecular Weight : 231.255 g/mol
• CAS Number : 89169-88-0
• SMILES Notation : CN1N(C(=O)C(C=NO)=C1C)C1=CC=CC=C1

Antiviral Activity

Recent studies have highlighted the antiviral potential of pyrazole derivatives, including compounds similar to 4-[(hydroxyimino)methyl]-2-methyl-5-phenyl-2,3-dihydro-1H-pyrazol-3-one. For instance:

• Herpes Simplex Virus (HSV) : A study demonstrated that certain pyrazole derivatives exhibited significant antiviral efficacy against HSV type 1, with reductions in plaque formation by up to 69% at specific concentrations .
• Tobacco Mosaic Virus (TMV) : Another derivative showed a beneficial effect of 50.1% on TMV at a concentration of 0.5 mg/mL .

Antibacterial Activity

The compound's structure suggests potential antibacterial properties, particularly against biofilms formed by pathogenic bacteria:

• Pseudomonas aeruginosa : Research indicates that small molecules with similar structures can inhibit biofilm formation significantly, outperforming conventional antibiotics .
• Staphylococcus aureus : Compounds in the same class have shown activity against S. aureus biofilms, suggesting that the target compound may also exhibit similar properties.

Structure–Activity Relationship (SAR)

The biological activity of pyrazole derivatives is often influenced by their structural features. Key findings include:

• The presence of hydroxyl and oxime functional groups enhances biological activity.
• Substituents at specific positions on the pyrazole ring can modulate potency and selectivity against various pathogens.

Case Studies

Several case studies have been documented regarding the biological evaluation of pyrazole derivatives:

• Study on Antiviral Efficacy : A series of pyrazolo[3,4-d]pyrimidine derivatives were tested for their ability to inhibit viral replication in vitro. Results indicated that modifications at the C-2 and N-3 positions significantly affected their antiviral potency .
• Antibacterial Screening : In a comparative analysis of various heterocyclic compounds, those with a pyrazole core demonstrated superior activity against biofilm-forming bacteria compared to traditional antibiotics like levofloxacin .

Data Tables

Biological Activity	Target Pathogen/ Virus	Efficacy (%)	Concentration (mg/mL)
Antiviral	HSV type 1	69	Not specified
Antiviral	TMV	50.1	0.5
Antibacterial	Pseudomonas aeruginosa	Significant	Not specified
Antibacterial	Staphylococcus aureus	Moderate	Not specified